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For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for conducting accelerated weathering tests
on polymeric materials, with a specific focus on evaluating the efficacy of UV absorbers.
Understanding the durability of polymers and the protective capabilities of additives is crucial
for a wide range of applications, from medical devices and drug delivery systems to packaging
and coatings. Accelerated weathering tests simulate the damaging effects of sunlight,
temperature, and moisture in a laboratory setting, providing valuable data on material
performance in a fraction of the time required for natural outdoor exposure.[1][2][3][4][5]

Introduction to Polymer Degradation and UV
Protection

Polymers are susceptible to degradation upon exposure to environmental stressors, particularly
ultraviolet (UV) radiation from sunlight. This degradation, known as photo-oxidation, can lead to
a variety of undesirable changes in the material's properties, including:
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Color Fading and Yellowing: Changes in the chemical structure of the polymer can alter its
ability to absorb and reflect light, leading to discoloration.[6]

Loss of Gloss: Surface degradation can cause a reduction in the smoothness and reflectivity
of the polymer.

Embrittlement and Cracking: Chain scission and cross-linking of polymer chains can reduce
flexibility and lead to the formation of microcracks.[6]

Reduced Mechanical Strength: Degradation can compromise the tensile strength, impact
resistance, and other mechanical properties of the polymer.[1][7]

UV absorbers are additives incorporated into polymers to protect them from the damaging

effects of UV radiation.[4] They function by absorbing harmful UV rays and dissipating the

energy as harmless heat, thereby preventing the initiation of the photo-oxidative degradation

process.[4] Hindered Amine Light Stabilizers (HALS) are another class of stabilizers that act as

radical scavengers, interrupting the degradation cascade.[4] Often, a combination of UV

absorbers and HALS is used to provide comprehensive protection.

Experimental Protocols

This section outlines a detailed protocol for accelerated weathering testing based on widely
recognized ASTM and I1SO standards.[2][8][9][10][11][12][13][14]

Materials and Equipment

Polymer Samples: Prepare test specimens of the polymer with and without the UV absorber.
Control samples (without UV absorber) are essential for comparison. Specimen dimensions
should be standardized, for example, 75 mm x 150 mm flat panels.[8]

Accelerated Weathering Chamber: A fluorescent UV lamp apparatus (e.g., QUV tester) or a
xenon arc lamp apparatus is required.[2][12][15]

o Fluorescent UV (QUV): Utilizes UVA-340 lamps to simulate the short-wavelength UV
portion of sunlight.[11][13]

o Xenon Arc: Provides a full-spectrum simulation of natural sunlight.[10][12][15]
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e Spectrocolorimeter or Spectrophotometer: For measuring color change (CIELAB AE¥).
e Gloss Meter: For measuring gloss retention.

» Universal Testing Machine: For evaluating mechanical properties (e.g., tensile strength,
elongation at break).

Experimental Procedure

Step 1: Sample Preparation and Conditioning

o Prepare a sufficient number of replicate specimens for each material (polymer with and
without UV absorber) to be tested at various exposure intervals.

o Clean the specimens to remove any surface contaminants.

» Condition the specimens at a standard laboratory atmosphere (e.g., 23°C £ 2°C and 50% *
5% relative humidity) for at least 24 hours prior to testing.[8]

Step 2: Accelerated Weathering Exposure

The following are example test cycles based on ASTM G154 for a fluorescent UV apparatus.
Specific conditions should be chosen based on the material and its intended application.

ASTM G154 Cycle 1 (Typical for General Plastics):

Irradiance (at

Step Function Duration Temperature
340 nm)

60°C (Black

1 UV Exposure 8 hours 0.89 W/m2
Panel)

. 50°C (Black

2 Condensation 4 hours Off

Panel)

» Place the conditioned specimens in the sample holders of the accelerated weathering
chamber.
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e Program the chamber to run the selected test cycle.

» Periodically remove specimens at predetermined intervals (e.g., 250, 500, 1000, 2000 hours)
for evaluation.

Step 3: Property Evaluation

At each exposure interval, evaluate the following properties for both the control and UV-
stabilized polymer samples:

» Visual Inspection: Note any visible changes such as cracking, crazing, or chalking.

o Color Measurement: Use a spectrocolorimeter to measure the CIELAB L, a, and b* values.
Calculate the total color change (AE) using the following formula: AE = [(AL)\2 + (Aa)\?2 +
(Ab*)\2N%

o Gloss Measurement: Use a gloss meter to measure the specular gloss at a specified angle
(e.g., 60°). Calculate the percent gloss retention relative to the unexposed sample.

e Mechanical Testing: Perform tensile tests using a universal testing machine to determine
properties such as tensile strength, elongation at break, and modulus of elasticity.

Data Presentation

The following tables present representative data illustrating the protective effect of a UV
absorber in a polymer subjected to accelerated weathering.

Table 1: Color Change (AE*) of Polymer Samples

. Polymer without UV Polymer with UV Absorber
Exposure Time (hours)
Absorber (AE) (AE)
0 0.0 0.0
500 5.2 15
1000 9.6 2.8
2000 15.8 4.5
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Table 2: Gloss Retention (%) of Polymer Samples

Polymer without UV

Exposure Time (hours)
Absorber (%)

Polymer with UV Absorber
(%)

0 100 100
500 75 95
1000 50 88
2000 25 75

Table 3: Tensile Strength Retention (%) of Polymer Samples

Polymer without UV

Exposure Time (hours)
Absorber (%)

Polymer with UV Absorber
(%)

0 100 100
500 85 98
1000 65 92
2000 40 85

Mandatory Visualization

The following diagrams illustrate the key processes involved in polymer degradation and the

experimental workflow for accelerated weathering testing.
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Protection Mechanism of UV Absorber
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Caption: Mechanism of Polymer Photo-Oxidation and UV Absorber Protection.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b167135/docs?utm_src=pdf-body-img#application-note-accelerated-weathering-testing-of-polymers-with-uv-absorbers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Sample Preparation:
- Control (no UV absorber)
- Test (with UV absorber)

A

Sample Conditioning:
23°C, 50% RH, 24h

A

Accelerated Weathering Exposure
(e.g., ASTM G154 Cycle 1)

Y

Periodic Sample Removal
(0, 500, 1000, 2000 hours)

A

Property Evaluation

Visual Inspection Color Measurement (AE*) Gloss Measurement (%)

e

Data Analysis & Comparison

Mechanical Testing
(Tensile Strength, etc.)

Click to download full resolution via product page

Caption: Experimental Workflow for Accelerated Weathering Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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